ethyl 5-({[(2-chlorophenyl)amino]carbonyl}amino)-2,6-dimethylnicotinate

• IUPAC Name: ethyl 5-[(2-chlorophenyl)carbamoylamino]-2,6-dimethylpyridine-3-carboxylate
• InChI: InChI=1S/C17H18ClN3O3/c1-4-24-16(22)12-9-15(11(3)19-10(12)2)21-17(23)20-14-8-6-5-7-13(14)18/h5-9H,4H2,1-3H3,(H2,20,21,23)
• InChI Key: XVBMURIBSOBWOD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(N=C1C)C)NC(=O)NC2=CC=CC=C2Cl
• Molecular Formula: C17H18ClN3O3
• Molecular Weight: 347.8 g/mol

Description

Ethyl 5-({[(2-chlorophenyl)amino]carbonyl}amino)-2,6-dimethylnicotinate is a chemical compound that has gained significant attention in the field of scientific research. It is a novel nicotinic acid derivative that has been synthesized through a specific chemical process. This compound has shown promising results in various research studies, and its potential applications in the field of medicine and biotechnology are being explored.

Mechanism of Action

More research is needed to fully understand the mechanism of action of Ethyl 5-({[(2-chlorophenyl)amino]carbonyl}amino)-2,6-dimethylnicotinate.
3. Synthesis Optimization: The synthesis process for this compound could be optimized to make it more cost-effective and easier to produce.
4. Toxicity Studies: Further studies are needed to investigate the toxicity of this compound and its potential side effects.
5. Combination Therapy: this compound could be explored as part of combination therapy with other compounds to enhance its therapeutic potential.
In conclusion, this compound is a novel nicotinic acid derivative that has shown promising results in various research studies. Its potential applications in the field of medicine and biotechnology are being explored, and further research is needed to fully understand its mechanism of action and therapeutic potential.

Advantages and Limitations for Lab Experiments

Ethyl 5-({[(2-chlorophenyl)amino]carbonyl}amino)-2,6-dimethylnicotinate has several advantages and limitations for lab experiments. Some of the key advantages include:
1. High Purity: The compound can be synthesized with high purity, making it suitable for various research applications.
2. Versatility: this compound has shown promising results in various research areas, making it a versatile compound for lab experiments.
3. Low Toxicity: Studies have shown that this compound has low toxicity, which could make it a safer alternative to other compounds with similar properties.
Some of the limitations of this compound for lab experiments include:
1. Limited Availability: The compound is not widely available, which could make it difficult to obtain for certain research studies.
2. Cost: The synthesis process for this compound is complex and time-consuming, which could make it expensive to produce.
3. Lack of Clinical Trials: Despite promising results in various preclinical studies, there are currently no clinical trials investigating the potential therapeutic applications of this compound.

Future Directions

There are several future directions for research on Ethyl 5-({[(2-chlorophenyl)amino]carbonyl}amino)-2,6-dimethylnicotinate. Some of the key areas that could be explored include:
1. Clinical Trials: Further research is needed to investigate the potential therapeutic applications of this compound in humans.
2.

Synthesis Methods

The synthesis of Ethyl 5-({[(2-chlorophenyl)amino]carbonyl}amino)-2,6-dimethylnicotinate involves a multistep process that includes the reaction of 2-chloroaniline with methyl acrylate, followed by the reaction of the resulting compound with ethyl nicotinate. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

Ethyl 5-({[(2-chlorophenyl)amino]carbonyl}amino)-2,6-dimethylnicotinate has been the subject of several scientific studies, and its potential applications in the field of medicine and biotechnology are being explored. Some of the key research areas where this compound has shown promise include:
1. Cancer Research: this compound has been shown to exhibit anticancer properties in various in vitro studies. It has been found to induce apoptosis in cancer cells and inhibit their proliferation.
2. Neurological Disorders: Studies have shown that this compound has potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has been found to enhance cognitive function and improve motor skills in animal models.
3. Cardiovascular Diseases: this compound has been shown to exhibit vasodilatory effects, which could make it a potential treatment for cardiovascular diseases such as hypertension and atherosclerosis.